Cas no 131020-36-5 (Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate)

Methyl 1-Methyl-1H-benzimidazole-5-carboxylate is a heterocyclic organic compound featuring a benzimidazole core substituted with a methyl group at the 1-position and a carboxylate ester at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The ester functionality allows for further derivatization, enabling the synthesis of amides, acids, or other functionalized derivatives. Its stable benzimidazole scaffold is advantageous in the development of biologically active compounds, including potential therapeutic agents. The compound is typically characterized by high purity and consistent performance, making it suitable for precision chemical synthesis and research applications.

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate structure

131020-36-5 structure

Product Name:Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate

CAS No:131020-36-5

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD04492113

CID:102447

PubChem ID:965319

Update Time:2025-06-08

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-methyl-1H-benzo[d]imidazole-5-carboxylate
- 1H-Benzimidazole-5-carboxylic acid,1-methyl-,methyl ester
- Methyl 1-methyl-1H-1,3-benzimidazole-5-carboxylate
- methyl 1-methylbenzimidazole-5-carboxylate
- Methyl 1-methylbenzo[d]imidazol-5-carboxylate
- 1-Methyl-1H-benzimidazole-5-carboxylic acid methyl ester
- 1H-Benzimidazole-5-carboxylicacid,1-methyl-,methylester(9CI)
- methyl 1-methyl-1H-benzoimidazole-5-carboxylate
- methyl 1-methyl-1H-1,3-benzodiazole-5-carboxylate
- 131020-36-5
- 3-Benzyl-3-(p-methoxyphenyl)propionic Acid
- MFCD04492113
- FT-0645611
- methyl 1-methyl-benzimidazole-5-carboxylate
- 1H-Benzimidazole-5-carboxylic acid, 1-methyl-, methyl ester
- HBYFGEOBNHODCG-UHFFFAOYSA-N
- DTXSID50359479
- AKOS003589959
- SCHEMBL541597
- Methyl 1-methyl-1H-benzimidazole-5-carboxylate
- KD-0733
- J-521773
- 1-methyl-5-benzimidazolecarboxylic acid methyl ester
- CS-0042585
- SY048005
- Methyl1-methyl-1H-benzo[d]imidazole-5-carboxylate
- A806183
- XH0058
- methyl 1-methyl-1,3-benzodiazole-5-carboxylate
- Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate
- MDL： MFCD04492113
- Inchi： 1S/C10H10N2O2/c1-12-6-11-8-5-7(10(13)14-2)3-4-9(8)12/h3-6H,1-2H3
- InChI Key： HBYFGEOBNHODCG-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC2=C(C=1)N=CN2C)=O

Computed Properties

Exact Mass: 190.07400
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.23
Melting Point: 109～111℃
Boiling Point: 334.1℃ at 760 mmHg
Flash Point: 155.9 °C
PSA: 44.12000
LogP: 1.35990

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX135-5g	Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate	131020-36-5	97%	5g	2784.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX135-50mg	Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate	131020-36-5	97%	50mg	57.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX135-1g	Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate	131020-36-5	97%	1g	644.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX135-250mg	Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate	131020-36-5	97%	250mg	238CNY	2021-05-08
Chemenu	CM155952-5g	Methyl 1-methyl-1H-benzo[d]imidazole-5-carboxylate	131020-36-5	97%	5g	$299	2021-06-08
Chemenu	CM155952-10g	Methyl 1-methyl-1H-benzo[d]imidazole-5-carboxylate	131020-36-5	97%	10g	$505	2021-06-08
Chemenu	CM155952-25g	Methyl 1-methyl-1H-benzo[d]imidazole-5-carboxylate	131020-36-5	97%	25g	$1010	2021-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX135-200mg	Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate	131020-36-5	97%	200mg	147.0CNY	2021-07-12
Apollo Scientific	OR910533-1g	Methyl 1-methylbenzimidazole-5-carboxylate	131020-36-5	97%	1g	£39.00	2025-02-21
Apollo Scientific	OR910533-5g	Methyl 1-methylbenzimidazole-5-carboxylate	131020-36-5	97%	5g	£140.00	2025-02-21

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate Production Method

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

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